N-(3-chloro-4-methylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: N-(3-chloro-4-methylphenyl)-4-nitro-2,1,3-benzoxadiazol-7-amine
• InChI: InChI=1S/C13H9ClN4O3/c1-7-2-3-8(6-9(7)14)15-10-4-5-11(18(19)20)13-12(10)16-21-17-13/h2-6,15H,1H3
• InChI Key: JJJVRQOAQIFJLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=CC=C(C3=NON=C23)[N+](=O)[O-])Cl
• Molecular Formula: C13H9ClN4O3
• Molecular Weight: 304.69 g/mol

Description

N-(3-chloro-4-methylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine, also known as NBD-Cl, is a fluorescent dye that is widely used in scientific research. It is a small molecule that can be easily conjugated to proteins, peptides, and other biomolecules to label and track their movement in live cells and tissues.

Mechanism of Action

N-(3-chloro-4-methylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine is a fluorescent dye that absorbs light at 465 nm and emits light at 535 nm. The mechanism of fluorescence involves the excitation of the dye molecule to a higher energy state by absorbing a photon of light. The excited state is unstable and quickly relaxes back to the ground state by emitting a photon of light. The emitted light has a longer wavelength and lower energy than the absorbed light.
Biochemical and Physiological Effects:
This compound is a non-toxic and cell-permeable fluorescent dye that can be used to label a wide range of biomolecules, including proteins, peptides, and nucleic acids. It has minimal effects on the biochemical and physiological properties of the labeled biomolecules, making it a versatile tool for studying their dynamics and interactions in live cells and tissues.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-chloro-4-methylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine in lab experiments include its high sensitivity, low toxicity, and ease of conjugation to biomolecules. It also has a high photostability, which allows for long-term imaging experiments. However, this compound has some limitations, including its sensitivity to pH and temperature changes, and its tendency to form aggregates at high concentrations.

Future Directions

There are many future directions for the use of N-(3-chloro-4-methylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine in scientific research. One direction is the development of new conjugation strategies to expand its application to a wider range of biomolecules. Another direction is the use of this compound in super-resolution microscopy techniques to study the nanoscale dynamics of biomolecules. Additionally, the use of this compound in combination with other fluorescent dyes and probes could provide new insights into the complex biological processes that occur in live cells and tissues.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine is widely used in scientific research as a fluorescent probe for labeling and tracking biomolecules in live cells and tissues. It has been used to study the dynamics of membrane trafficking, protein-protein interactions, and enzyme activities. This compound is also used in fluorescence resonance energy transfer (FRET) experiments to study the conformational changes of proteins and nucleic acids.